Cas no 51619-79-5 (amino(phenyl)propanedioic acid)
51619-79-5 structure
Product Name:amino(phenyl)propanedioic acid
CAS No:51619-79-5
MF:C9H9NO4
MW:195.172062635422
CID:1573189
PubChem ID:191194
Update Time:2025-04-21
amino(phenyl)propanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- amino(phenyl)propanedioic acid
- Propanedioic acid, aminophenyl-
- 2-amino-2-phenylpropanedioic acid
- SCHEMBL2208876
- DTXSID00199564
- alpha-Phenylaminomalonate
- 51619-79-5
-
- Inchi: 1S/C9H9NO4/c10-9(7(11)12,8(13)14)6-4-2-1-3-5-6/h1-5H,10H2,(H,11,12)(H,13,14)
- InChI Key: WSCHSEUVLAUWSY-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)O)(C1C=CC=CC=1)N)=O
Computed Properties
- Exact Mass: 195.05317
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 100.62
amino(phenyl)propanedioic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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